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molecular formula C12H17ClN4O2 B8571590 Tert-butyl (1-(6-chloropyridazin-3-yl)azetidin-3-yl)carbamate

Tert-butyl (1-(6-chloropyridazin-3-yl)azetidin-3-yl)carbamate

Cat. No. B8571590
M. Wt: 284.74 g/mol
InChI Key: QGEYABLNRYJKLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08975398B2

Procedure details

tert-Butyl azetidin-3-ylcarbamate (500 mg, 2.90 mmol) and 3,6-dichloropyridazine (454 mg, 3.05 mmol) were combined in DMSO (5 mL) and N-ethyl-N-isopropylpropan-2-amine (563 mg, 4.35 mmol), and the mixture was heated overnight at 100° C. The mixture was cooled to room temperature and diluted with water. Filtration provided the title compound.
Name
tert-Butyl azetidin-3-ylcarbamate
Quantity
500 mg
Type
reactant
Reaction Step One
Name
3,6-dichloropyridazine
Quantity
454 mg
Type
reactant
Reaction Step Two
Name
N-ethyl-N-isopropylpropan-2-amine
Quantity
563 mg
Type
reactant
Reaction Step Three
Name
DMSO
Quantity
5 mL
Type
solvent
Reaction Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
title compound

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:4][CH:3]([NH:5][C:6](=[O:12])[O:7][C:8]([CH3:11])([CH3:10])[CH3:9])[CH2:2]1.[Cl:13][C:14]1[N:15]=[N:16][C:17](Cl)=[CH:18][CH:19]=1.C(N(C(C)C)C(C)C)C>CS(C)=O.O>[Cl:13][C:14]1[N:15]=[N:16][C:17]([N:1]2[CH2:4][CH:3]([NH:5][C:6](=[O:12])[O:7][C:8]([CH3:9])([CH3:11])[CH3:10])[CH2:2]2)=[CH:18][CH:19]=1

Inputs

Step One
Name
tert-Butyl azetidin-3-ylcarbamate
Quantity
500 mg
Type
reactant
Smiles
N1CC(C1)NC(OC(C)(C)C)=O
Step Two
Name
3,6-dichloropyridazine
Quantity
454 mg
Type
reactant
Smiles
ClC=1N=NC(=CC1)Cl
Step Three
Name
N-ethyl-N-isopropylpropan-2-amine
Quantity
563 mg
Type
reactant
Smiles
C(C)N(C(C)C)C(C)C
Step Four
Name
DMSO
Quantity
5 mL
Type
solvent
Smiles
CS(=O)C
Step Five
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
Filtration

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC1=CC=C(N=N1)N1CC(C1)NC(OC(C)(C)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.